Cas no 117560-92-6 (Triphosphoric acid,P-[[(2S,5R)-5-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-2-furanyl]methyl]ester (9CI))

• Product Name: Triphosphoric acid,P-[[(2S,5R)-5-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-2-furanyl]methyl]ester (9CI)
• CAS No: 117560-92-6
• MF: C₁₁H₁₇N₄O₁₁P₃
• MW: 474.194164991379
• CID: 197511
• PubChem ID: 453365
• Update Time: 2025-04-19

Triphosphoric acid,P-[[(2S,5R)-5-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-2-furanyl]methyl]ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Triphosphoric acid,P-[[(2S,5R)-5-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-2-furanyl]methyl]ester (9CI)
• [[(2S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 7-Deaza-ddATP
• Triphosphoric acid, P-[[5-(4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)tetrahydro-2-furanyl]methyl] ester, (2S-cis)-
• DTXSID20151821
• 117560-92-6
• Triphosphoric acid, P-((5-(4-amino-7H-pyrrolo(2,3-d)pyrimidin-7-yl)tetrahydro-2-furanyl)methyl) ester, (2S-cis)-
• [[(2S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 7-Deaza-2',3'-dideoxy-5'-triphosphateadenosine
• SCHEMBL18844368

• Inchi： 1S/C11H17N4O11P3/c12-10-8-3-4-15(11(8)14-6-13-10)9-2-1-7(24-9)5-23-28(19,20)26-29(21,22)25-27(16,17)18/h3-4,6-7,9H,1-2,5H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,16,17,18)/t7-,9+/m0/s1
• InChI Key： OJEBBDUVAVGFLX-IONNQARKSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1CC[C@H](N2C=CC3=C(N)N=CN=C23)O1

Computed Properties

• Exact Mass: 474.01081
• Monoisotopic Mass: 474.01066836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 226Ų

Experimental Properties

• PSA: 225.78